2-bromo-4-methyl-3-nitrophenol
Overview
Description
2-Bromo-4-methyl-3-nitrophenol (BMNP) is a compound with a wide range of applications in the scientific and industrial fields. It is widely used as a reagent for synthesizing a variety of compounds and as a catalyst in various chemical reactions. BMNP has also been studied for its potential as a therapeutic agent, due to its ability to interact with enzymes and other proteins.
Mechanism of Action
2-bromo-4-methyl-3-nitrophenol has been shown to interact with enzymes and other proteins in a variety of ways. It has been shown to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and other compounds. 2-bromo-4-methyl-3-nitrophenol has also been shown to inhibit the activity of tyrosine kinases, enzymes that are involved in cell signaling pathways. In addition, 2-bromo-4-methyl-3-nitrophenol has been shown to interact with other proteins, such as DNA-binding proteins, and to interact with DNA itself.
Biochemical and Physiological Effects
2-bromo-4-methyl-3-nitrophenol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to decreased metabolism of drugs and other compounds. 2-bromo-4-methyl-3-nitrophenol has also been shown to inhibit the activity of tyrosine kinases, which can lead to changes in cell signaling pathways. In addition, 2-bromo-4-methyl-3-nitrophenol has been shown to interact with DNA-binding proteins and to interact with DNA itself, which can lead to changes in gene expression.
Advantages and Limitations for Lab Experiments
The use of 2-bromo-4-methyl-3-nitrophenol in lab experiments has several advantages. It is relatively easy and cost-effective to synthesize, and is often used as a model system for studying the reactivity of nitro compounds. In addition, 2-bromo-4-methyl-3-nitrophenol has been shown to interact with enzymes and other proteins, which makes it useful for studying the effects of drugs and other compounds on cellular processes. However, 2-bromo-4-methyl-3-nitrophenol also has some limitations. It is a relatively unstable compound and can degrade over time. In addition, the effects of 2-bromo-4-methyl-3-nitrophenol on cell signaling pathways and gene expression are not fully understood.
Future Directions
The potential applications of 2-bromo-4-methyl-3-nitrophenol are vast, and there are many future directions for research. One potential area of research is the development of new methods for synthesizing 2-bromo-4-methyl-3-nitrophenol. In addition, further research is needed to better understand the biochemical and physiological effects of 2-bromo-4-methyl-3-nitrophenol on cells and organisms. Finally, research is needed to further explore the potential of 2-bromo-4-methyl-3-nitrophenol as a therapeutic agent, and to develop new methods for delivering 2-bromo-4-methyl-3-nitrophenol to target cells and tissues.
Synthesis Methods
2-bromo-4-methyl-3-nitrophenol can be synthesized by a variety of methods, including the nitration of 4-methyl-2-bromophenol with nitric acid, the oxidation of 4-methyl-2-nitrophenol with bromine, and the reaction of 4-methyl-2-bromophenol with sodium nitrite in acetic acid. In addition, 2-bromo-4-methyl-3-nitrophenol can also be synthesized from 4-methyl-2-nitrophenol and bromine in aqueous acetic acid. The synthesis of 2-bromo-4-methyl-3-nitrophenol is relatively simple and cost-effective, and is often used as a model system for studying the reactivity of nitro compounds.
Scientific Research Applications
2-bromo-4-methyl-3-nitrophenol has been widely used in a variety of scientific research applications, including as a reagent for the synthesis of other compounds, as a catalyst in chemical reactions, and as a model compound for studying the reactivity of nitro compounds. 2-bromo-4-methyl-3-nitrophenol has also been studied for its potential as a therapeutic agent, due to its ability to interact with enzymes and other proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-methyl-3-nitrophenol involves the bromination of 4-methyl-3-nitrophenol using bromine in the presence of a catalyst.", "Starting Materials": [ "4-methyl-3-nitrophenol", "Bromine", "Catalyst (such as iron or aluminum trichloride)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Dissolve 4-methyl-3-nitrophenol in a solvent such as dichloromethane or chloroform.", "Add bromine dropwise to the solution while stirring.", "Add a catalyst such as iron or aluminum trichloride to the solution.", "Heat the solution to reflux for several hours.", "Cool the solution and filter the precipitated product.", "Wash the product with water and dry it in a desiccator.", "The resulting product is 2-bromo-4-methyl-3-nitrophenol." ] } | |
CAS RN |
74129-08-1 |
Molecular Formula |
C7H6BrNO3 |
Molecular Weight |
232 |
Purity |
95 |
Origin of Product |
United States |
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